Tetraphenylarsonium thiocyanate
Overview
Description
Rizatriptan N-oxide is a chemical compound derived from rizatriptan, a medication primarily used to treat migraines.
Scientific Research Applications
Rizatriptan N-oxide is primarily used in research settings to study its chemical properties and potential applications. It is often used as a reference compound in the analysis of rizatriptan and its metabolites. Additionally, it serves as a model compound in studies involving the oxidation of triptans and related compounds .
Preparation Methods
Synthetic Routes and Reaction Conditions
Rizatriptan N-oxide can be synthesized through the oxidation of rizatriptan. One common method involves using sodium tungstate as a catalyst and hydrogen peroxide as the oxidizing agent. The reaction is typically carried out in a methanolic medium containing methanesulphonic acid at a temperature of 50-55°C .
Industrial Production Methods
While specific industrial production methods for rizatriptan N-oxide are not extensively documented, the synthesis process generally follows the laboratory methods with scale-up adjustments to accommodate larger production volumes. The use of efficient catalysts and optimized reaction conditions are crucial for industrial-scale production.
Chemical Reactions Analysis
Types of Reactions
Rizatriptan N-oxide primarily undergoes oxidation reactions. It can also participate in substitution reactions under specific conditions.
Common Reagents and Conditions
Oxidation: Sodium tungstate and hydrogen peroxide in methanolic medium with methanesulphonic acid.
Substitution: Various reagents can be used depending on the desired substitution product.
Major Products Formed
The major product formed from the oxidation of rizatriptan is rizatriptan N-oxide itself. Other minor metabolites include triazolomethyl indole-3-acetic acid .
Mechanism of Action
The exact mechanism of action of rizatriptan N-oxide is not fully elucidated. it is known that rizatriptan, the parent compound, acts as an agonist at serotonin 5-HT1B and 5-HT1D receptors. This action leads to vasoconstriction and inhibition of pro-inflammatory neuropeptide release, which helps alleviate migraine symptoms .
Comparison with Similar Compounds
Similar Compounds
- Sumatriptan N-oxide
- Zolmitriptan N-oxide
- Almotriptan N-oxide
Uniqueness
Rizatriptan N-oxide is unique due to its specific chemical structure and the particular conditions under which it is synthesized. Its properties and reactivity may differ from other triptan N-oxides, making it a valuable compound for specific research applications .
properties
IUPAC Name |
tetraphenylarsanium |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20As/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24/h1-20H/q+1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJMJFVQKDBRMIP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)[As+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20As+ |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10862070 |
Source
|
| Record name | Tetraphenylarsanium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10862070 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
383.3 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15912-80-8 |
Source
|
| Record name | Tetraphenylarsonium | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=15912-80-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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